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Compound of Interest

Compound Name: 5,6-trans-Vitamin D3

Cat. No.: B15544257

Essential Safety and Handling Guide for 5,6-
trans-Vitamin D3

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
5,6-trans-Vitamin D3. Adherence to these guidelines is essential to ensure a safe laboratory
environment and minimize exposure risks.

Hazard Identification and Quantitative Data

5,6-trans-Vitamin D3 is a potent compound requiring careful handling. It is classified as
acutely toxic and can cause organ damage through prolonged or repeated exposure.[1][2][3][4]
The following table summarizes key toxicity data, primarily based on its close analog,
cholecalciferol (Vitamin D3), due to the limited specific data for the 5,6-trans isomer.
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Metric Value Species Route Reference
Acute Toxicity

42 mg/kg Rat Oral [5]
(LD50)
42,500 pg/kg Mouse Oral [5]
50 mg/kg (ATE) - Dermal [5]
Acute Toxicity ]

0.05 mg/L (ATE) - Inhalation [5]
(LC50)
Occupational Merck OEL: 2.5

Human - [6]

Exposure pg/m3

ATE: Acute Toxicity Estimate; OEL: Occupational Exposure Limit.

Hazard Statements:

o H300/H301: Fatal or toxic if swallowed.[4][7]

e H310/H311: Fatal or toxic in contact with skin.[1][5]

e H330: Fatal if inhaled.[1][5][7]

+ H360: May damage fertility or the unborn child.[1]

o H372: Causes damage to organs through prolonged or repeated exposure.[1][2][3][4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 5,6-trans-Vitamin D3. The
following equipment must be worn at all times in the laboratory.
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PPE Category Specification

) Wear compatible chemical-resistant gloves.[1]
Hand Protection o
Double gloving is recommended.

A disposable, long-sleeved, solid-front gown that
Body Protection closes in the back.[8] For larger quantities,

consider coveralls.

Chemical safety goggles are required.[1] A face
Eye/Face Protection shield should also be worn to protect against

splashes.[9]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator is necessary.[1] For
Respiratory Protection o ] )
significant aerosol generation, a powered air-

purifying respirator (PAPR) is recommended.[6]

Operational Plan for Handling

A systematic approach to handling 5,6-trans-Vitamin D3 is crucial to prevent contamination
and exposure.

3.1. Engineering Controls

o All work with 5,6-trans-Vitamin D3 must be conducted in a designated area, within a
certified chemical fume hood or a Class Il biological safety cabinet.[5]

¢ Mechanical exhaust ventilation is required to minimize airborne concentrations.[1]
e An emergency eyewash station and safety shower must be readily accessible.[5]
3.2. Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated
work area should be clean and uncluttered.

» Weighing: If weighing the solid compound, do so within the fume hood on a tared and
covered weigh boat to minimize dust generation.
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e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

» Post-Handling: After handling, wipe down the work surface with an appropriate deactivating
agent, followed by a thorough cleaning.

o Doffing PPE: Remove PPE in the correct order (gloves first), ensuring not to contaminate
skin or clothing. Wash hands and forearms thoroughly with soap and water after removing all
PPE.[1]
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Disposal Plan

Proper disposal of 5,6-trans-Vitamin D3 and associated waste is critical to prevent
environmental contamination and accidental exposure.

4.1. Waste Classification

e 5,6-trans-Vitamin D3 is classified for transport as UN2811, Toxic solid, organic, n.o.s.[1][10]
This classification dictates the stringent requirements for its disposal.

4.2. Disposal Procedures

o Solid Waste: All solid waste, including unused compound, contaminated PPE (gloves,
gowns, etc.), and labware (weigh boats, pipette tips), must be collected in a dedicated,
clearly labeled, and sealed hazardous waste container.[11]

e Liquid Waste: Solutions containing 5,6-trans-Vitamin D3 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not dispose of these solutions
down the drain.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
chemical name ("5,6-trans-Vitamin D3"), and the appropriate hazard symbols (e.g., skull
and crossbones).

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal contractor. Follow all local, state, and federal regulations for the disposal of toxic
substances.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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